8pyDTZ

• IUPAC Name: 2-benzyl-6-phenyl-8-pyridin-4-ylimidazo[1,2-a]pyrazin-3-ol
• InChI: InChI=1S/C24H18N4O/c29-24-20(15-17-7-3-1-4-8-17)27-23-22(19-11-13-25-14-12-19)26-21(16-28(23)24)18-9-5-2-6-10-18/h1-14,16,29H,15H2
• InChI Key: UVOHXMHJSGTOSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=C(N3C=C(N=C(C3=N2)C4=CC=NC=C4)C5=CC=CC=C5)O
• Molecular Formula: C24H18N4O
• Molecular Weight: 378.4 g/mol

Description

8pyDTZ is a pyridyl diphenylterazine (DTZ) analog and an ATP-independent pyridyl substrate of LumiLuc luciferase. It exhibits spectrally shifted emission and improved water solubility. 8pyDTZ has excellent biocompatibility and superior in vivo sensitivity. It can be used for in vivo luminescence imaging.

Molecular Structure Analysis

8pyDTZ has a molecular weight of 378.43 and its molecular formula is C24H18N4O. The exact structure might be available in specialized chemical databases.

Physical And Chemical Properties Analysis

8pyDTZ is a solid substance. It has a solubility of 2 mg/mL in ethanol (with ultrasonic and pH adjustment to 2 with 1M HCl), and 1 mg/mL in DMF (with ultrasonic). DMSO can inactivate 8pyDTZ’s activity.

Scientific Research Applications

Bioluminescent Imaging Enhancement

8pyDTZ has been utilized to enhance bioluminescent imaging. A study by (Yeh et al., 2019) reports the development of pyridyl analogs like 8pyDTZ, which exhibit improved water solubility and spectrally shifted emission. These analogs, when paired with LumiLuc luciferase, generate highly bright bioluminescence in various colors, proving beneficial for in vivo imaging. Particularly, the LumiLuc-8pyDTZ pair is noted for its ability to detect early tumors without needing organic cosolvents, surpassing other bioluminescent reporters in sensitivity and biocompatibility.

Non-Destructive Testing (NDT) and Material Evaluation

Although not directly related to 8pyDTZ, the search returned several papers on non-destructive testing (NDT) methods, such as those by (Dobmann et al., 2001), (Destic & Bouvet, 2016), and (Sánchez-Beitia & Barrallo, 2014). These studies explore various NDT techniques for characterizing material aging, assessing structural stresses, and detecting damages in composite materials. While these studies don't specifically mention 8pyDTZ, they represent the broader context of material evaluation and testing in which similar compounds could potentially play a role.

Terahertz Science and Technology

Another relevant field is terahertz science and technology, as discussed in papers like (Redo-Sanchez & Zhang, 2008) and (Wilmink & Grundt, 2011). These technologies, like NDT, don't directly involve 8pyDTZ but demonstrate an interest in advanced imaging and sensing technologies, potentially benefiting from the kind of bioluminescence modifications provided by compounds like 8pyDTZ.

Safety And Hazards

8pyDTZ is not classified as a hazardous substance or mixture. In case of inhalation, skin contact, eye contact, or ingestion, specific first aid measures are recommended. It’s advised to use full personal protective equipment and avoid breathing vapors, mist, dust, or gas.